Cas no 13372-81-1 (Cinnamaldehyde oxime)

• Product Name: Cinnamaldehyde oxime
• CAS No: 13372-81-1
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00019969
• CID: 49206
• PubChem ID: 9561350
• Update Time: 2025-10-31

Cinnamaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• Cinnamaldehyde oxime
• 3-Phenylacrylaldehyde oxime
• Cinnamaldoxime, (E)+(Z)
• Cinnamaldoxime
• AKOS B004061
• Ciamaldehyde oxime
• 3-Phenylpropenal oxime
• Benzeneacrylaldehydeoxime
• Phenylacrylaldehyde oxime
• N-cinnamylidenehydroxylamine
• 3-Phenyl-2-propene-1-oneoxime
• Cinnamaldoxime, (E)+(Z), 98%
• NSC-47500
• J-513049
• NSC47500
• (2E)-3-phenylacrylaldehyde oxime
• SCHEMBL6124740
• 13372-81-1
• CHEMBL589874
• 2-Propenal, 3-phenyl-, oxime
• 3-Phenyl-2-propenal oxime
• BP-12398
• PS-3136
• EINECS 236-449-6
• NSC-77420
• AKOS000304434
• J-500776
• MFCD00019969
• (E)-N-[(2E)-3-phenylprop-2-en-1-ylidene]hydroxylamine
• (NE)-N-[(E)-3-phenylprop-2-enylidene]hydroxylamine
• NSC 77420
• 59336-59-3
• 20707-70-4
• RUQDOYIAKHIMAN-DAAQNPAKSA-N
• NSC77420

• MDL： MFCD00019969
• Inchi： 1S/C9H9NO/c11-10-8-4-7-9-5-2-1-3-6-9/h1-8,11H/b7-4+,10-8+
• InChI Key： RUQDOYIAKHIMAN-DAAQNPAKSA-N
• SMILES： O/N=C/C=C/C1C=CC=CC=1
• BRN： 3117555

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown powder
• Density: 0.97
• Melting Point: 115-125 ºC
• Boiling Point: 280.3°Cat760mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.513
• PSA: 32.59000
• LogP: 2.15980
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cinnamaldehyde oxime Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S22;S26;S36/37/39
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Cinnamaldehyde oxime

Professional Introduction to Cinnamaldehyde Oxime (CAS No. 13372-81-1)

Cinnamaldehyde oxime, with the chemical formula C₉H₈NO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 13372-81-1, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its diverse chemical properties and potential biological activities, making it a subject of extensive research in various disciplines.

The synthesis of cinnamaldehyde oxime typically involves the condensation of cinnamaldehyde with hydroxylamine hydrochloride under controlled conditions. This reaction yields a product that exhibits both aldehyde and oxime functional groups, which contribute to its reactivity and versatility in chemical transformations. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Recent studies have highlighted the pharmacological potential of cinnamaldehyde oxime. Research indicates that this compound may possess antioxidant, anti-inflammatory, and antimicrobial properties. These findings are particularly intriguing given the increasing demand for natural or synthetic compounds that can modulate biological pathways without significant side effects. The oxime group in its structure is known to interact with various biological targets, including enzymes and receptors, which could explain its observed pharmacological effects.

In the realm of drug discovery, cinnamaldehyde oxime has been investigated for its potential role in treating neurological disorders. Preliminary studies suggest that it may help in mitigating neuroinflammation and protecting against oxidative stress, two key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand its mechanisms of action, these findings open up promising avenues for further exploration.

The compound's stability and solubility characteristics also make it an attractive candidate for various industrial applications. For instance, its ability to undergo selective reactions while maintaining structural integrity allows for its use in fine chemical synthesis. Additionally, its compatibility with different solvents enhances its utility in formulating solutions for laboratory experiments and industrial processes.

From an environmental perspective, the biodegradability of cinnamaldehyde oxime is an important consideration. Unlike some synthetic chemicals that persist in the environment, this compound tends to break down relatively quickly under natural conditions. This property reduces the ecological footprint associated with its use and disposal, aligning with global efforts to develop sustainable chemical alternatives.

The role of computational chemistry in studying cinnamaldehyde oxime has also been increasingly recognized. Advanced computational methods allow researchers to predict molecular interactions, optimize synthetic routes, and simulate biological effects with high accuracy. These tools have accelerated the discovery process by providing insights that would be difficult or impossible to obtain through experimental alone.

The future prospects of cinnamaldehyde oxime appear bright, with ongoing research focusing on expanding its applications across multiple fields. As our understanding of its chemical behavior deepens, new opportunities are likely to emerge in drug development, material science, and environmental chemistry. The collaborative efforts between academia and industry will be crucial in translating these findings into practical solutions that benefit society.

In conclusion, Cinnamaldehyde oxime (CAS No. 13372-81-1) stands as a testament to the importance of interdisciplinary research in unlocking the potential of chemical compounds. Its unique properties and versatile applications make it a cornerstone in modern chemical science, driving innovation and offering solutions to complex challenges.